Cas no 1154888-05-7 (Phenyl(pyridin-4-yl)methanethiol)

• Product Name: Phenyl(pyridin-4-yl)methanethiol
• CAS No: 1154888-05-7
• MF: C₁₂H₁₁NS
• MW: 201.2874
• CID: 5087079
• PubChem ID: 43608202
• Update Time: 2026-03-02

Phenyl(pyridin-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• phenyl(pyridin-4-yl)methanethiol
• Phenyl(pyridin-4-yl)methanethiol

• Inchi： 1S/C12H11NS/c14-12(10-4-2-1-3-5-10)11-6-8-13-9-7-11/h1-9,12,14H
• InChI Key： GCIBPWPNMBUWHJ-UHFFFAOYSA-N
• SMILES： S([H])C([H])(C1C([H])=C([H])N=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 2.6
• Topological Polar Surface Area: 13.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Phenyl(pyridin-4-yl)methanethiol

Recent Advances in the Application of Phenyl(pyridin-4-yl)methanethiol (CAS: 1154888-05-7) in Chemical Biology and Pharmaceutical Research

Phenyl(pyridin-4-yl)methanethiol (CAS: 1154888-05-7) is a sulfur-containing compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a phenyl group attached to a pyridine ring via a methanethiol linker, exhibits unique chemical properties that make it a valuable building block for drug discovery and development. Recent studies have explored its potential as a ligand for metal complexes, a precursor for bioactive molecules, and a tool for probing biological systems.

One of the most notable applications of Phenyl(pyridin-4-yl)methanethiol is its role in the synthesis of metal-organic frameworks (MOFs) and coordination complexes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a ligand for palladium(II) and platinum(II) complexes, which exhibited promising anticancer activity against various cancer cell lines. The thiol group in the compound facilitates strong coordination with metal ions, while the pyridine and phenyl moieties contribute to the stability and solubility of the resulting complexes.

In addition to its use in metal coordination chemistry, Phenyl(pyridin-4-yl)methanethiol has been employed as a key intermediate in the synthesis of novel kinase inhibitors. Researchers at a leading pharmaceutical company recently reported the development of a series of pyridine-based kinase inhibitors using this compound as a starting material. The inhibitors showed high selectivity and potency against specific kinase targets involved in inflammatory diseases, highlighting the compound's potential in drug design.

Another emerging application of Phenyl(pyridin-4-yl)methanethiol is in the field of chemical biology, where it is used as a probe to study protein-ligand interactions. A 2024 study in ACS Chemical Biology described its use in the development of activity-based probes for cysteine proteases. The thiol group of the compound reacts selectively with the active-site cysteine of these enzymes, enabling the visualization and quantification of protease activity in complex biological samples.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Phenyl(pyridin-4-yl)methanethiol. Recent advances in synthetic methodologies, however, have addressed some of these issues. A 2023 publication in Organic Process Research & Development outlined an optimized synthetic route that improves yield and reduces the formation of byproducts, making the compound more accessible for research and industrial applications.

In conclusion, Phenyl(pyridin-4-yl)methanethiol (CAS: 1154888-05-7) is a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique chemical properties make it a valuable tool for drug discovery, metal coordination chemistry, and biological probing. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.